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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the photostability and lightfastness of

Solvent Green 28, an anthraquinone-based dye valued for its vibrant green hue and excellent

thermal stability. This document is intended for researchers, scientists, and professionals in

drug development and other fields where the long-term color stability of materials is critical.

Introduction to Solvent Green 28
Solvent Green 28 is a synthetic organic dye belonging to the anthraquinone class, known for

its bright, transparent green coloration.[1][2][3] It finds extensive application in the coloring of

various plastics and polymers, including polystyrene (PS), polycarbonate (PC), polymethyl

methacrylate (PMMA), and acrylonitrile butadiene styrene (ABS).[1][2][3][4] Its high heat

resistance makes it suitable for demanding processing conditions.[1][2][5] The stability of its

color under prolonged exposure to light is a crucial performance parameter in many of its

applications.

Quantitative Data on Lightfastness and Heat
Resistance
The lightfastness of a colorant is a measure of its ability to resist fading or changing color upon

exposure to light. It is most commonly evaluated using the Blue Wool Scale, an eight-step
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scale where a rating of 8 signifies the highest lightfastness.[2]

Several sources indicate that Solvent Green 28 exhibits excellent lightfastness, consistently

receiving a rating of 7-8 on the Blue Wool Scale.[4][5][6][7][8] This high rating indicates a very

low degree of color change even after significant light exposure.

In addition to its lightfastness, the heat resistance of Solvent Green 28 in various polymers is a

key technical parameter. The following table summarizes the available data.

Polymer
Heat Resistance
(°C)

Lightfastness (Blue
Wool Scale)

Test Conditions

Polycarbonate (PC) 310 - 350 7-8
1/3 Standard Depth

(SD), 1% TiO2

Polystyrene (PS) 300 7
1/3 Standard Depth

(SD), 2% TiO2

Polymethyl

Methacrylate (PMMA)
300 7

1/3 Standard Depth

(SD), 1% TiO2

Acrylonitrile Butadiene

Styrene (ABS)
280 - 300 5-6

1/3 Standard Depth

(SD), 1% TiO2

Polyethylene

Terephthalate (PET)
290 - 300 7-8

1/3 Standard Depth

(SD)

Note: The data presented is a synthesis from multiple sources and may vary slightly depending

on the specific grade of the dye and the processing conditions.[4][6][7]

Experimental Protocols for Assessing Photostability
To ensure accurate and reproducible assessment of the photostability of Solvent Green 28,

standardized experimental protocols are essential. The internationally recognized standard for

determining color fastness to artificial light is ISO 105-B02.[9][10][11][12] This method utilizes a

xenon arc lamp to simulate the spectral distribution of natural daylight.[10][11]

Principle of the ISO 105-B02 Test
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A test specimen containing Solvent Green 28 is exposed to artificial light from a xenon arc

lamp under controlled environmental conditions.[11][12] Simultaneously, a set of blue wool

reference standards with known lightfastness are exposed. The change in color of the test

specimen is then compared to the fading of the blue wool standards to determine its

lightfastness rating.[10][12]

Detailed Experimental Workflow
The following diagram illustrates a typical workflow for conducting a photostability test

according to ISO 105-B02 for a plastic specimen colored with Solvent Green 28.
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Sample Preparation

Accelerated Weathering

Data Analysis

Start

Select Polymer Matrix
(e.g., PC, PS, PMMA)

Incorporate Solvent Green 28
(e.g., via compounding or masterbatch)

Fabricate Test Specimens
(e.g., injection molding, film extrusion)

Mask a portion of each specimen
to serve as an unexposed reference

Place specimens and Blue Wool
references in Xenon Arc Weatherometer

Set Test Conditions (ISO 105-B02)
- Irradiance (e.g., 1.10 W/m²/nm @ 420 nm)

- Temperature (e.g., Black Panel Temp. 63°C)
- Relative Humidity

Expose for a predetermined duration
or until a specific Blue Wool

reference has faded

Measure Color Coordinates (CIELAB)
of exposed and unexposed areas

using a spectrophotometer

Calculate Color Difference (ΔE*ab)

Compare fading of specimen to
Blue Wool Standards to assign a

lightfastness rating (1-8)

Report Findings

Click to download full resolution via product page

Workflow for Photostability Testing of Solvent Green 28 in Plastics.
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Key Experimental Parameters
Light Source: A filtered xenon arc lamp is used to simulate solar radiation.[10][11]

Irradiance: The intensity of the light source, typically controlled at a specific wavelength (e.g.,

420 nm).[9]

Temperature and Humidity: These are controlled to simulate specific environmental

conditions.[10]

Blue Wool References: A set of standardized dyed wool fabrics with known lightfastness

ratings (1 to 8).[10]

Color Measurement: A spectrophotometer or colorimeter is used to quantitatively measure

the color of the samples before and after exposure, typically using the CIELAB color space.

The color difference is expressed as ΔE*ab.

Photodegradation Mechanisms of Anthraquinone
Dyes
While specific studies on the photodegradation pathways of Solvent Green 28 are not readily

available in public literature, the general mechanisms for anthraquinone dyes are understood to

involve photo-oxidation and photoreduction reactions. The stability of Solvent Green 28 is

attributed to the robust anthraquinone core structure.

The following diagram illustrates a simplified, generalized signaling pathway for the potential

photodegradation of an anthraquinone dye.
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Generalized Photodegradation Pathway of Anthraquinone Dyes.

Conclusion
Solvent Green 28 demonstrates excellent photostability and lightfastness, with a consistent

Blue Wool Scale rating of 7-8. This, combined with its high heat resistance, makes it a reliable

colorant for a wide range of plastic and polymer applications where long-term color fidelity is

essential. For researchers and professionals requiring quantitative data beyond the Blue Wool

Scale, adherence to standardized testing protocols such as ISO 105-B02 is crucial for

generating reliable and comparable results. Further research into the specific photodegradation

kinetics and pathways of Solvent Green 28 would provide even deeper insights into its long-

term stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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